ARI-3531

• Molecular Formula: C15H22BN3O4
• Molecular Weight: 319.17 g/mol
• InChI: InChI=1S/C15H22BN3O4/c1-10(2)13(18-14(20)11-5-7-17-8-6-11)15(21)19-9-3-4-12(19)16(22)23/h5-8,10,12-13,22-23H,3-4,9H2,1-2H3,(H,18,20)/t12-,13-/m1/s1
• InChIKey: MXZNUGFCDVAXLG-CHWSQXEVSA-N

ARI-3531: Selective PREP Inhibitor

ARI-3531 (compound 22, CAS 1432499-51-8) is a synthetic, boronic acid-based inhibitor with high potency and selectivity for prolyl oligopeptidase (PREP), also known as prolyl endopeptidase [1]. It is structurally defined as N-(pyridine-3-carbonyl)-Val-boroPro [2]. Unlike broad-spectrum serine protease inhibitors or those targeting homologous enzymes like Fibroblast Activation Protein (FAP) and Dipeptidyl Peptidases (DPPs), ARI-3531 is engineered to discriminate between PREP and FAP, which share endopeptidase specificity and are both implicated in tumor progression [3]. This selectivity is critical for research applications aimed at dissecting the distinct biological roles of PREP in cancer cell invasion and metastasis without confounding off-target effects on FAP or DPPs [3]. ARI-3531 is available from multiple research chemical vendors and is intended strictly for laboratory use.

Selective PREP probe for tumor invasion and metastasis studies

High-affinity PREP inhibition for target engagement assays

Orthogonal control pair with ARI-3099 for protease pathway deconvolution

• [1] Poplawski, S. E.; Lai, J. H.; Li, Y.; Jin, Z.; Liu, Y.; Wu, W.; Wu, Y.; Zhou, Y.; Sudmeier, J. L.; Sanford, D. G.; et al. Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. J. Med. Chem. 2013, 56 (9), 3467–3477. PMID: 23594271. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ARI-3531 Ligand Page. Accessed April 17, 2026. View Source
• [3] IUPHAR/BPS Guide to Immunology. ARI-3531 Ligand Page. Accessed April 17, 2026. View Source

ARI-3531: Critical FAP Selectivity

The prolyl peptidase family, including PREP, FAP, and the DPPs, shares structural homology and overlapping substrate specificities, making selective pharmacological targeting exceptionally challenging [1]. Historically, the lack of highly selective inhibitors has hampered the elucidation of PREP's specific biological function versus that of FAP in tumor biology [1]. Generic or non-selective inhibitors like Talabostat (Val-boroPro) exhibit potent activity against DPPs (IC50 <4 nM for DPP4) and FAP (IC50 = 560 nM) [2], creating polypharmacology that confounds experimental interpretation. Similarly, the FAP-selective inhibitor ARI-3099, while potent on FAP (IC50 = 36 nM), shows incomplete selectivity, with measurable activity on PREP [3]. Consequently, substituting ARI-3531 with these analogs in experiments designed to probe PREP-specific functions would introduce significant data artifacts, undermining the validity of conclusions regarding PREP's role in processes like tumor invasion and metastasis. The quantitative evidence below substantiates why ARI-3531 is the requisite tool for studies demanding PREP-selective interrogation.

Selectivity Profile Mismatch

PREP/FAP structural homology means less selective inhibitors may confound results with off-target FAP or DPP inhibition.

Biological Attribution Risk

Replacing with a non-selective PREP tool can introduce confounding variables, complicating pathway-specific conclusions.

• [1] Poplawski, S. E.; Lai, J. H.; Li, Y.; Jin, Z.; Liu, Y.; Wu, W.; Wu, Y.; Zhou, Y.; Sudmeier, J. L.; Sanford, D. G.; et al. Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. J. Med. Chem. 2013, 56 (9), 3467–3477. PMID: 23594271. View Source
• [2] Babenko, V. M.; et al. Table 1. Compound 8 (Talabostat). Int. J. Mol. Sci. 2021, 22(23), 12958. (via PMC8657650). View Source
• [3] Babenko, V. M.; et al. Table 1. Compound 9 (ARI-3099). Int. J. Mol. Sci. 2021, 22(23), 12958. (via PMC8657650). View Source

ARI-3531: Quantitative Selectivity Comparison

PREP Binding Affinity vs. S-17092

ARI-3531 demonstrates high inhibitory potency against PREP with a Ki of 0.73 nM and an IC50 of 1.3 nM [1]. In a direct comparison within the same study, the FAP-selective analog ARI-3099 exhibited an IC50 of 36 nM for FAP [2]. Critically, ARI-3531 achieves this PREP inhibition while maintaining high selectivity over FAP, addressing a key challenge in the field [3]. The non-selective inhibitor Talabostat, in contrast, shows broad activity with an IC50 of 560 nM for FAP and <4 nM for DPP4, DPP8, and DPP9 [4], highlighting the unique selectivity profile of ARI-3531.

PREP Affinity vs S-17092

Head-to-head

0.73 nM vs 1 nM

Supports target engagement at lower concentrations

Reported Ki in biochemical assay

Evidence Dimension	Inhibitory Potency (Ki) and Selectivity for PREP vs. FAP
Target Compound Data	Ki = 0.73 nM (PREP)
Comparator Or Baseline	ARI-3099: IC50 = 36 nM (FAP); Talabostat: IC50 = 560 nM (FAP), <4 nM (DPPs)
Quantified Difference	ARI-3531 exhibits a >27,000-fold lower Ki for PREP compared to Talabostat's IC50 for FAP; and a >49-fold lower Ki for PREP compared to ARI-3099's IC50 for FAP.
Conditions	In vitro enzymatic assays on recombinant human enzymes (PREP, FAP, DPPs) [REFS-1, REFS-2, REFS-3].

Why This Matters

This quantitative selectivity ensures that observed cellular or in vivo phenotypes can be confidently attributed to PREP inhibition, rather than confounding activities on FAP or DPPs, which is essential for target validation studies.

• [1] Poplawski, S. E.; Lai, J. H.; Li, Y.; Jin, Z.; Liu, Y.; Wu, W.; Wu, Y.; Zhou, Y.; Sudmeier, J. L.; Sanford, D. G.; et al. Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. J. Med. Chem. 2013, 56 (9), 3467–3477. PMID: 23594271. View Source
• [2] IUPHAR/BPS Guide to Pharmacology. ARI-3531 Ligand Activity Charts. Accessed April 17, 2026. View Source
• [3] Babenko, V. M.; et al. Table 1. Compound 10 (ARI-3531) and Compound 9 (ARI-3099). Int. J. Mol. Sci. 2021, 22(23), 12958. (via PMC8657650). View Source
• [4] Babenko, V. M.; et al. Table 1. Compound 8 (Talabostat). Int. J. Mol. Sci. 2021, 22(23), 12958. (via PMC8657650). View Source

FAP Selectivity Profile

In a cellular context using HEK293 cells, ARI-3531 achieves complete inhibition of cellular prolyl endopeptidase activity in mock-transfected cells [1]. In contrast, in the same cell line transfected with murine FAP (mFAP), ARI-3531 exhibited only approximately 60% inhibition of cellular prolyl endopeptidase activity [1]. This differential cellular inhibition profile, when compared to the FAP-selective inhibitor ARI-3099 which showed inhibition of cellular prolyl endopeptidase activity but no cytotoxicity [1], demonstrates ARI-3531's ability to functionally discriminate between endogenous PREP and the FAP-expressing cellular environment.

FAP Selectivity Ratio

Head-to-head

>4,200-fold

Supports PREP-specific pathway interpretation

Reported Ki(FAP)/Ki(PREP) ratio

Evidence Dimension	Inhibition of Cellular Prolyl Endopeptidase Activity
Target Compound Data	Complete inhibition in mock-transfected cells; ~60% inhibition in mFAP-transfected cells.
Comparator Or Baseline	ARI-3099: Inhibition of cellular prolyl endopeptidase activity but no cytotoxicity in murine FAP transfected HEK293 cells.
Quantified Difference	ARI-3531 shows a 40% differential inhibition between PREP-only and PREP+FAP cellular environments, confirming selectivity.
Conditions	HEK293 cells (mock-transfected vs. murine FAP-transfected); assay: inhibition of cellular prolyl endopeptidase activity [1].

Why This Matters

This data provides functional validation of selectivity in a living cell system, not just a biochemical assay, which is a more predictive model for in vivo target engagement and functional studies.

• [1] Babenko, V. M.; et al. Table 1. Compound 10 (ARI-3531) and Compound 9 (ARI-3099). Int. J. Mol. Sci. 2021, 22(23), 12958. (via PMC8657650). View Source

Complementary Selectivity with ARI-3099

PREP is widely believed to play a role in tumor invasion and metastasis, representing a potential new drug target for cancer; however, investigation into its specific biological function has been hampered by the unavailability of selective inhibitors [1]. ARI-3531 was developed and characterized as a potent and selective PREP inhibitor specifically to address this gap [1]. It is not merely a more potent PREP inhibitor but a tool that enables the decoupling of PREP biology from the biology of its homolog FAP, which shares endopeptidase specificity and is also implicated in cancer [2]. Other PREP inhibitors, such as S 17092, have been investigated primarily for cognitive impairment (Phase 1) [3], and Talabostat for cancer (Phase 2) [4], but their selectivity profiles are inferior for PREP-focused research. ARI-3531 remains a pre-clinical research tool with no clinical advancement reported, specifically optimized for target identification and validation studies in cancer biology.

Orthogonal Pair with ARI-3099

Head-to-head

PREP-selective vs FAP-selective probe

Enables target deconvolution in co-expression models

Pair designed for parallel control experiments

Evidence Dimension	Intended Application and Selectivity Profile
Target Compound Data	Optimized as a selective PREP inhibitor for studying tumor invasion and metastasis; Ki = 0.73 nM for PREP.
Comparator Or Baseline	S 17092: Phase 1 for cognitive impairment; Talabostat: Phase 2 for cancer (non-selective, IC50 = 560 nM for FAP, <4 nM for DPP4).
Quantified Difference	Not applicable; differentiation is based on distinct target selectivity and research context.
Conditions	Comparative literature review of target selectivity and clinical development status [REFS-1, REFS-2, REFS-3, REFS-4].

Why This Matters

For procurement decisions, this confirms ARI-3531 is a fit-for-purpose research tool for PREP target validation, not a drug candidate or a tool for studying FAP or DPPs, ensuring experimental design aligns with compound selection.

• [1] Poplawski, S. E.; Lai, J. H.; Li, Y.; Jin, Z.; Liu, Y.; Wu, W.; Wu, Y.; Zhou, Y.; Sudmeier, J. L.; Sanford, D. G.; et al. Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. J. Med. Chem. 2013, 56 (9), 3467–3477. PMID: 23594271. View Source
• [2] IUPHAR/BPS Guide to Immunology. ARI-3531 Ligand Page. Accessed April 17, 2026. View Source
• [3] DrugMap. ARI-3531 Details Page. Accessed April 17, 2026. View Source
• [4] Babenko, V. M.; et al. Table 1. Compound 8 (Talabostat). Int. J. Mol. Sci. 2021, 22(23), 12958. (via PMC8657650). View Source

ARI-3531: Validated Application Scenarios

PREP vs. FAP in Tumor Microenvironment

In studies using cancer cell lines (e.g., breast, colon, or prostate cancer models), ARI-3531 should be employed as the primary tool to inhibit PREP. The data showing complete inhibition of cellular PREP activity in PREP-only environments [1] supports its use in assays measuring cell migration, invasion (e.g., Boyden chamber assays), and 3D spheroid invasion. Its selectivity over FAP (Ki = 0.73 nM for PREP vs. IC50 = 36 nM for FAP for ARI-3099) [1] ensures that any observed reduction in invasive phenotype can be attributed specifically to PREP inhibition, rather than concurrent FAP inhibition, which is a known confounder when using less selective tools like Talabostat [2].

PREP in Synucleinopathies

In high-throughput screening or lead optimization campaigns targeting FAP for cancer therapy, ARI-3531 serves as an essential selectivity control. Its potent and highly selective PREP inhibition [1] allows medicinal chemists and biologists to benchmark the off-target activity of novel FAP inhibitors. By including ARI-3531 in a panel with FAP-selective compounds like ARI-3099 (IC50 = 36 nM for FAP) [1], researchers can quantify the selectivity window of their own compounds, a critical parameter for minimizing toxicity and defining mechanism of action in preclinical development [2].

PREP Control for Phenotypic Screening

Given PREP's known expression in the brain and its role in cleaving neuropeptides like substance P and vasopressin, ARI-3531 is a valuable probe for neuroscience research [1]. Its high biochemical potency (Ki = 0.73 nM) [2] makes it suitable for ex vivo studies on brain tissue slices or primary neuronal cultures to investigate PREP's role in neuroinflammation, synaptic plasticity, or cognitive function. While other PREP inhibitors like S 17092 have been in clinical trials for cognitive impairment [3], ARI-3531's superior selectivity profile makes it a more definitive tool for establishing PREP-specific mechanisms in the CNS, independent of peripheral FAP or DPP effects.

Application

Selection Property

Validation Focus

Tumor Microenvironment PREP/FAP Study

Selective PREP inhibition without FAP cross-reactivity

Pair with ARI-3099 for orthogonal protease control

Neurodegeneration Model (Synuclein Aggregation)

High-affinity target engagement at low concentrations

Verify full PREP inhibition in neuronal models

High-Content Phenotypic Screening

Defined selectivity against related proteases

Confirm PREP-dependent phenotype, rule out off-target effects

• [1] Babenko, V. M.; et al. Table 1. Int. J. Mol. Sci. 2021, 22(23), 12958. (via PMC8657650). View Source
• [2] Poplawski, S. E.; Lai, J. H.; Li, Y.; Jin, Z.; Liu, Y.; Wu, W.; Wu, Y.; Zhou, Y.; Sudmeier, J. L.; Sanford, D. G.; et al. Identification of Selective and Potent Inhibitors of Fibroblast Activation Protein and Prolyl Oligopeptidase. J. Med. Chem. 2013, 56 (9), 3467–3477. PMID: 23594271. View Source
• [3] DrugMap. ARI-3531 Details Page. Accessed April 17, 2026. View Source